N-(2-carbamoylphenyl)-5-(4-chlorophenyl)oxazole-2-carboxamide
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Overview
Description
N-(2-carbamoylphenyl)-5-(4-chlorophenyl)oxazole-2-carboxamide is a useful research compound. Its molecular formula is C17H12ClN3O3 and its molecular weight is 341.75. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
- Oxazoles, including compounds structurally related to N-(2-carbamoylphenyl)-5-(4-chlorophenyl)oxazole-2-carboxamide, are used as masked forms of activated carboxylic acids, enabling the synthesis of macrocyclic lactones and macrolides through photooxygenation reactions. This method facilitates the construction of complex molecular architectures, highlighting the utility of oxazoles in synthetic organic chemistry (Wasserman, Gambale, & Pulwer, 1981).
Medicinal Chemistry Applications
- Research has demonstrated the application of oxazole derivatives in the development of antimicrobial agents. A clubbed quinazolinone and 4-thiazolidinone compound series, including structures related to the target molecule, showed in vitro antibacterial and antifungal activities, indicating the potential for these compounds to serve as templates for new antimicrobial drugs (Desai, Dodiya, & Shihora, 2011).
Material Science Applications
- In material science, the incorporation of oxazole units into polymers has been explored to improve their thermal and mechanical properties. For instance, novel aromatic polyamides containing oxazolyl structures exhibit high thermal stability and good solubility in organic solvents, making them suitable for high-performance material applications (Akutsu et al., 1998).
Mechanism of Action
Target of Action
It is known that boronic acids and their esters, which this compound may be related to, are often used in the design of new drugs and drug delivery devices . They are particularly considered as boron-carriers suitable for neutron capture therapy .
Mode of Action
Carbamoylimidazolium salts, which may be structurally related to this compound, are known to act as efficient n,n-disubstituted carbamoylating reagents . They react with amines, thiols, phenols/alcohols, and carboxylic acids in high yields .
Biochemical Pathways
Boronic acids and their esters are known to undergo hydrolysis, a process that can be influenced by the substituents in the aromatic ring and the ph of the environment .
Pharmacokinetics
It is known that boronic acids and their esters are only marginally stable in water . This could potentially affect their bioavailability.
Result of Action
The hydrolysis of boronic acids and their esters could potentially lead to changes in the chemical environment .
Action Environment
The action of this compound can be influenced by environmental factors such as pH. For instance, the rate of hydrolysis of boronic acids and their esters is considerably accelerated at physiological pH . Therefore, the compound’s action, efficacy, and stability could potentially be influenced by the pH of its environment.
Properties
IUPAC Name |
N-(2-carbamoylphenyl)-5-(4-chlorophenyl)-1,3-oxazole-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12ClN3O3/c18-11-7-5-10(6-8-11)14-9-20-17(24-14)16(23)21-13-4-2-1-3-12(13)15(19)22/h1-9H,(H2,19,22)(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PEINOEAJAZPJNI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)N)NC(=O)C2=NC=C(O2)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12ClN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.